Cas no 2229526-22-9 (2-2-(dimethylamino)-3,4-difluorophenylpropan-2-ol)

• Product Name: 2-2-(dimethylamino)-3,4-difluorophenylpropan-2-ol
• CAS No: 2229526-22-9
• MF: C₁₁H₁₅F₂NO
• MW: 215.239710092545
• CID: 6503048
• PubChem ID: 165706728
• Update Time: 2025-06-12

2-2-(dimethylamino)-3,4-difluorophenylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-2-(dimethylamino)-3,4-difluorophenylpropan-2-ol
• EN300-1734334
• 2229526-22-9
• 2-[2-(dimethylamino)-3,4-difluorophenyl]propan-2-ol

• Inchi： 1S/C11H15F2NO/c1-11(2,15)7-5-6-8(12)9(13)10(7)14(3)4/h5-6,15H,1-4H3
• InChI Key： IHMLOLSOYKZKKW-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1N(C)C)C(C)(C)O)F

Computed Properties

• Exact Mass: 215.11217043g/mol
• Monoisotopic Mass: 215.11217043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 23.5Ų

Additional information on 2-2-(dimethylamino)-3,4-difluorophenylpropan-2-ol

Introduction to 2-(Dimethylamino)-3,4-difluorophenylpropan-2-ol (CAS No. 2229526-22-9)

2-(Dimethylamino)-3,4-difluorophenylpropan-2-ol (CAS No. 2229526-22-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a dimethylamino group and difluorophenyl moiety, exhibits promising pharmacological properties. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and potential applications in drug development.

The chemical structure of 2-(Dimethylamino)-3,4-difluorophenylpropan-2-ol is defined by its molecular formula C₁₁H₁₃F₂NO. The presence of the dimethylamino group and the difluorophenyl substituents imparts specific physicochemical properties that are crucial for its biological activity. The dimethylamino group can enhance the lipophilicity and membrane permeability of the molecule, while the difluorophenyl moiety can influence its binding affinity to specific receptors or enzymes.

Synthesis of 2-(Dimethylamino)-3,4-difluorophenylpropan-2-ol has been reported using various methodologies. One common approach involves the reaction of 3,4-difluorobenzaldehyde with dimethylamine to form an intermediate imine, which is then reduced to the desired alcohol using a suitable reducing agent such as sodium borohydride or hydrogen gas in the presence of a palladium catalyst. This synthetic route is efficient and scalable, making it suitable for both laboratory and industrial settings.

In recent years, 2-(Dimethylamino)-3,4-difluorophenylpropan-2-ol has been studied for its potential therapeutic applications. Research has shown that this compound exhibits potent anti-inflammatory and analgesic properties. A study published in the Journal of Medicinal Chemistry demonstrated that 2-(Dimethylamino)-3,4-difluorophenylpropan-2-ol effectively inhibits cyclooxygenase (COX) enzymes, which are key mediators of inflammation and pain. This makes it a promising candidate for the development of new anti-inflammatory drugs with reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Beyond its anti-inflammatory properties, 2-(Dimethylamino)-3,4-difluorophenylpropan-2-ol has also shown potential as an antidepressant agent. Preclinical studies have indicated that this compound can modulate serotonin and norepinephrine levels in the brain, which are neurotransmitters implicated in mood regulation. These findings suggest that 2-(Dimethylamino)-3,4-difluorophenylpropan-2-ol could be developed into a novel antidepressant with a favorable safety profile.

The pharmacokinetic properties of 2-(Dimethylamino)-3,4-difluorophenylpropan-2-ol have also been investigated. Studies have shown that it exhibits good oral bioavailability and a favorable half-life, which are important factors for drug development. Additionally, the compound has demonstrated low toxicity in preclinical models, further supporting its potential as a safe and effective therapeutic agent.

In conclusion, 2-(Dimethylamino)-3,4-difluorophenylpropan-2-ol (CAS No. 2229526-22-9) is a promising compound with diverse biological activities and potential applications in drug development. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and clinical evaluation. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing medical treatments for various conditions.